Cas no 2034341-22-3 (3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine)

3-(2H-1,3-Benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine is a specialized pyrrolidine derivative featuring a benzodioxole and a dichlorobenzoyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which may exhibit potential bioactivity. The presence of the dichlorobenzoyl group enhances its lipophilicity, potentially improving membrane permeability, while the benzodioxole ring may contribute to metabolic stability. Its well-defined molecular architecture makes it a valuable intermediate for the synthesis of more complex molecules or for structure-activity relationship (SAR) studies. The compound is typically characterized by high purity and consistency, ensuring reliability for research applications.
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine structure
2034341-22-3 structure
Product name:3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
CAS No:2034341-22-3
MF:C18H15Cl2NO3
MW:364.222603082657
CID:5348903

3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
    • (3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)(3,4-dichlorophenyl)methanone
    • [3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-(3,4-dichlorophenyl)methanone
    • Inchi: 1S/C18H15Cl2NO3/c19-14-3-1-12(7-15(14)20)18(22)21-6-5-13(9-21)11-2-4-16-17(8-11)24-10-23-16/h1-4,7-8,13H,5-6,9-10H2
    • InChI Key: SGZDGQBDOYMJGS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(N1CCC(C2=CC=C3C(=C2)OCO3)C1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 477
  • XLogP3: 4.3
  • Topological Polar Surface Area: 38.8

3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6518-4270-5μmol
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
5μmol
$63.0 2023-09-08
Life Chemicals
F6518-4270-1mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
1mg
$54.0 2023-09-08
Life Chemicals
F6518-4270-3mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
3mg
$63.0 2023-09-08
Life Chemicals
F6518-4270-50mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
50mg
$160.0 2023-09-08
Life Chemicals
F6518-4270-4mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
4mg
$66.0 2023-09-08
Life Chemicals
F6518-4270-5mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
5mg
$69.0 2023-09-08
Life Chemicals
F6518-4270-20μmol
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
20μmol
$79.0 2023-09-08
Life Chemicals
F6518-4270-100mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
100mg
$248.0 2023-09-08
Life Chemicals
F6518-4270-75mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
75mg
$208.0 2023-09-08
Life Chemicals
F6518-4270-10mg
3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
2034341-22-3
10mg
$79.0 2023-09-08

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine (CAS No. 2034341-22-3)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine (CAS No. 2034341-22-3) is a synthetic organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzodioxole moiety linked to a pyrrolidine ring, which is further substituted with a 3,4-dichlorobenzoyl group. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine has surged due to their potential applications in drug discovery. Researchers are increasingly focusing on pyrrolidine derivatives because of their versatility in modulating biological activity. The benzodioxole component, known for its presence in natural products, adds a layer of complexity and potential therapeutic value. This compound's CAS No. 2034341-22-3 is frequently searched in scientific databases, highlighting its relevance in modern chemistry.

One of the key trends in organic chemistry is the exploration of multi-functional scaffolds, and this compound fits perfectly into that narrative. The 3,4-dichlorobenzoyl group, for instance, is often associated with enhanced binding affinity in target proteins, making it a valuable fragment in medicinal chemistry. Users searching for "pyrrolidine-based inhibitors" or "benzodioxole derivatives" will find this compound particularly intriguing due to its structural features and potential applications.

From a synthetic perspective, the preparation of 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine involves multi-step organic reactions, including amide bond formation and ring closure strategies. These methods are widely discussed in academic circles, and the compound's CAS No. 2034341-22-3 often appears in patents and research papers. Its stability under various conditions also makes it a candidate for further derivatization, a topic frequently explored in forums and scientific communities.

The growing interest in sustainable chemistry has also put spotlight on compounds like this. Researchers are investigating greener synthesis routes for heterocyclic frameworks, and the benzodioxole-pyrrolidine hybrid structure offers a promising case study. Questions such as "How to optimize the synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine?" or "What are the biological targets of pyrrolidine derivatives?" are commonly encountered in search queries, reflecting the compound's interdisciplinary appeal.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine (CAS No. 2034341-22-3) represents a fascinating example of modern organic chemistry's capabilities. Its structural complexity, combined with potential applications in drug development and material science, ensures its continued relevance. As the scientific community delves deeper into heterocyclic chemistry, this compound will likely remain a focal point for innovation and discovery.

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